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Compound of Interest

Compound Name: (2-(1H-indol-2-yl)phenyl)methanol

Cat. No.: B11883716 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Disposal

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel

and the protection of the environment. This guide provides detailed, step-by-step procedures

for the safe disposal of (2-(1H-indol-2-yl)phenyl)methanol (CAS Number: 20538-21-0). While

a specific Safety Data Sheet (SDS) for this compound is not readily available, its chemical

structure—containing both an indole moiety and a methanol group—allows for an informed

assessment of its potential hazards and the formulation of appropriate disposal protocols.

Hazard Assessment and Waste Classification
Due to the absence of a specific SDS, the hazards of (2-(1H-indol-2-yl)phenyl)methanol must

be inferred from its constituent chemical groups.

Indole Group: Indole and its derivatives can be harmful if swallowed or absorbed through the

skin, causing skin and serious eye irritation.[1][2][3] They can also be very toxic to aquatic

life.[1][3]

Methanol Group: Methanol is a highly flammable liquid and vapor.[4][5][6][7][8][9] It is toxic if

swallowed, in contact with skin, or if inhaled, and can cause damage to organs, particularly

the optic nerve.[4][5][8][9]

Based on this analysis, (2-(1H-indol-2-yl)phenyl)methanol should be treated as hazardous

chemical waste. It should be presumed to be flammable, toxic, and an environmental hazard.
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Quantitative Data Summary
The following table summarizes the key chemical and inferred hazard information for (2-(1H-
indol-2-yl)phenyl)methanol and its primary hazardous constituents.

Property
(2-(1H-indol-2-
yl)phenyl)methanol

Indole Methanol

CAS Number 20538-21-0 120-72-9 67-56-1

Molecular Formula C₂₁H₁₇NO C₈H₇N CH₄O

GHS Hazard

Classifications

(Inferred/Actual)

Flammable Liquid

(Inferred)Acute

Toxicity - Oral

(Inferred)Acute

Toxicity - Dermal

(Inferred)Acute

Toxicity - Inhalation

(Inferred)Serious Eye

Damage/Irritation

(Inferred)Skin

Corrosion/Irritation

(Inferred)Specific

Target Organ Toxicity

(Inferred)Hazardous

to the Aquatic

Environment (Inferred)

Acute Toxicity, Oral

(Category 4)Acute

Toxicity, Dermal

(Category 3)Skin

Irritation (Category

2)Serious Eye

Damage (Category

1)Specific Target

Organ Toxicity - Single

Exposure (Category

3)Hazardous to the

Aquatic Environment,

Chronic (Category 1)

[1]

Flammable Liquid

(Category 2)Acute

Toxicity, Oral

(Category 3)Acute

Toxicity, Dermal

(Category 3)Acute

Toxicity, Inhalation

(Category 3)Specific

Target Organ Toxicity -

Single Exposure

(Category 1)[4][9]

Experimental Protocols: Step-by-Step Disposal
Procedures
Adherence to the following procedural steps is critical for the safe disposal of (2-(1H-indol-2-
yl)phenyl)methanol.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing appropriate PPE:
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Safety goggles (or a face shield)

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

Waste Collection
Solid Waste: Collect any solid (2-(1H-indol-2-yl)phenyl)methanol waste, including

contaminated items like weigh boats and filter paper, in a designated, compatible hazardous

waste container.

Liquid Waste: If the compound is in a solvent, collect it in a separate, clearly labeled

hazardous waste container. Do not mix with other waste streams unless you have confirmed

compatibility.

Waste Segregation
Store waste containing (2-(1H-indol-2-yl)phenyl)methanol separately from incompatible

materials, such as strong oxidizing agents.

Keep this waste stream segregated from other laboratory waste, such as biological or

radioactive waste.

Containerization and Labeling
Use a container that is in good condition, leak-proof, and has a secure screw-top cap. The

container material must be compatible with the chemical; a glass or polyethylene container is

generally suitable.

Label the container clearly with the words "HAZARDOUS WASTE".

The label must also include:

The full chemical name: "(2-(1H-indol-2-yl)phenyl)methanol"

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.
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The name and contact information of the generating researcher or lab.

The associated hazards (e.g., "Flammable," "Toxic," "Environmental Hazard").

Storage
Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from sources of ignition, such as open flames or hot plates.

Ensure the storage area has secondary containment to capture any potential leaks.

Final Disposal
Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Decontamination of Empty Containers
Empty containers that held (2-(1H-indol-2-yl)phenyl)methanol must also be treated as

hazardous waste unless properly decontaminated.

Triple-rinse the empty container with a suitable solvent (e.g., methanol or acetone).

Collect the first rinsate as hazardous waste and add it to your liquid waste container for this

compound. Subsequent rinsates may also need to be collected as hazardous waste

depending on local regulations.

After triple-rinsing and allowing the container to air dry in a well-ventilated area (such as a

fume hood), deface the original label.

The clean, defaced container can then typically be disposed of in the regular laboratory glass

or plastic recycling, in accordance with your institution's policies.

Mandatory Visualization
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The following diagrams illustrate the key decision-making and operational workflows for the

proper disposal of (2-(1H-indol-2-yl)phenyl)methanol.

Start: Disposal of
(2-(1H-indol-2-yl)phenyl)methanol

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Classify as
Hazardous Chemical Waste

Segregate from
Incompatible Materials

Use a Labeled, Compatible
Hazardous Waste Container

Store in a Designated
Satellite Accumulation Area

Arrange for Disposal via
EHS or Licensed Contractor
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Click to download full resolution via product page

Disposal Workflow for (2-(1H-indol-2-yl)phenyl)methanol.

Start: Empty Container
of (2-(1H-indol-2-yl)phenyl)methanol

Triple-Rinse with a
Suitable Solvent

Collect First Rinsate as
Hazardous Waste

Air Dry Container
in a Fume Hood

Deface Original Label

Dispose of Clean Container
in Appropriate Recycling

Click to download full resolution via product page

Decontamination Procedure for Empty Containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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